Cas no 1807014-38-5 (6-Aminomethyl-3-cyano-2-methylbenzoic acid)

• Product Name: 6-Aminomethyl-3-cyano-2-methylbenzoic acid
• CAS No: 1807014-38-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4946651
• Update Time: 2025-10-31

6-Aminomethyl-3-cyano-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Aminomethyl-3-cyano-2-methylbenzoic acid

• Inchi： 1S/C10H10N2O2/c1-6-7(4-11)2-3-8(5-12)9(6)10(13)14/h2-3H,5,12H2,1H3,(H,13,14)
• InChI Key： VNKOLIQWCHKAQM-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=C(C#N)C=CC=1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: -1.9
• Topological Polar Surface Area: 87.1

Additional information on 6-Aminomethyl-3-cyano-2-methylbenzoic acid

Introduction to 6-Aminomethyl-3-cyano-2-methylbenzoic acid (CAS No. 1807014-38-5) and Its Emerging Applications in Chemical Biology

6-Aminomethyl-3-cyano-2-methylbenzoic acid, identified by the chemical identifier CAS No. 1807014-38-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative features a unique combination of functional groups, including an amino methyl group, a cyano substituent, and a methyl group, which collectively contribute to its diverse chemical properties and potential biological activities. The compound's molecular framework not only makes it a valuable intermediate in synthetic chemistry but also positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The structural configuration of 6-Aminomethyl-3-cyano-2-methylbenzoic acid imparts several advantageous characteristics that make it particularly interesting for scientific investigation. The presence of the amino methyl group (–NHCH₂–) introduces a nucleophilic site that can participate in various chemical reactions, such as condensation, coupling, and modification processes. This reactivity is highly beneficial in the synthesis of more complex molecules, including peptidomimetics and heterocyclic scaffolds. Additionally, the cyano group (–CN) at the 3-position enhances the compound's electrophilicity, making it susceptible to nucleophilic attack and enabling further functionalization. The methyl group (–CH₃) at the 2-position contributes to steric hindrance and can influence the compound's solubility and metabolic stability.

In recent years, 6-Aminomethyl-3-cyano-2-methylbenzoic acid has been studied for its potential applications in medicinal chemistry and drug development. Researchers have been particularly interested in its role as a precursor for designing novel bioactive molecules. For instance, its structural motif has been explored in the synthesis of inhibitors targeting enzymes involved in inflammatory pathways. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) or lipoxygenase enzymes. These findings are supported by computational modeling studies that predict favorable binding interactions between 6-Aminomethyl-3-cyano-2-methylbenzoic acid derivatives and their respective enzyme targets.

Moreover, the compound's versatility has led to its investigation in materials science and polymer chemistry. The cyano group can serve as a reaction site for polymerization processes, allowing for the incorporation of 6-Aminomethyl-3-cyano-2-methylbenzoic acid into advanced materials with tailored properties. Such materials may find applications in coatings, adhesives, or even biodegradable polymers, where precise control over molecular architecture is essential. The amino methyl group also provides opportunities for cross-linking reactions, enhancing material strength and durability.

The biological activity of 6-Aminomethyl-3-cyano-2-methylbenzoic acid has been further explored through in vitro assays. Initial experiments have shown that certain derivatives exhibit inhibitory effects on bacterial growth, suggesting potential antimicrobial applications. This property is particularly relevant in an era where antibiotic resistance poses a significant global health challenge. By leveraging the structural features of 6-Aminomethyl-3-cyano-2-methylbenzoic acid, scientists aim to develop novel antimicrobial agents with improved efficacy and reduced side effects compared to existing treatments.

Recent advancements in synthetic methodologies have also expanded the utility of 6-Aminomethyl-3-cyano-2-methylbenzoic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient modifications to its core structure, allowing for rapid diversification of analogues. These methods have been instrumental in generating libraries of compounds for high-throughput screening (HTS), a process critical for identifying lead candidates with desired pharmacological properties. The ability to rapidly synthesize and modify 6-Aminomethyl-3-cyano-2-methylbenzoic acid derivatives has accelerated drug discovery efforts significantly.

The compound's role in chemical biology extends beyond its direct biological activities. It serves as a valuable tool for studying enzyme mechanisms and protein-protein interactions. By employing radiolabeled or fluorescently tagged versions of 6-Aminomethyl-3-cyano-2-methylbenzoic acid, researchers can investigate binding affinities and kinetic parameters of target proteins. Such studies contribute to a deeper understanding of cellular pathways and can inform the design of more targeted therapeutic strategies.

In conclusion, 6-Aminomethyl-3-cyano-2-methylbenzoic acid (CAS No. 1807014-38-5) represents a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic modifications, making it a versatile intermediate for drug discovery programs targeting various diseases. Additionally, its potential biological activities highlight its significance as a starting point for developing novel therapeutic agents with improved efficacy and safety profiles.